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Compound of Interest

2,4-Dihydroxybenzenepropanoic
Compound Name: d
aci

Cat. No.: B125207

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
2,4-Dihydroxybenzenepropanoic acid, a compound that requires careful management in a
laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and
regulatory compliance.

Hazard Summary

2,4-Dihydroxybenzenepropanoic acid is classified as a hazardous substance with the
following primary risks:

» Skin Irritation: Causes skin irritation upon contact.[1][2]
o Eye Irritation: Causes serious eye irritation.[1][2]
o Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against exposure. The following table
summarizes the mandatory PPE for handling this compound.
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Body Part Required PPE Specifications and Remarks

Must be chemical-resistant and

conform to EN166 or NIOSH

standards. A face shield should
Eyes/Face Safety Goggles

be worn over safety glasses

when there is a risk of

splashes.

A full-length, long-sleeved
Skin/Body Chemical-resistant Lab Coat laboratory coat is mandatory to

prevent skin exposure.

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for any signs of

] ] damage before use and wash

Hands Chemical-resistant Gloves

them before removal.
Contaminated gloves must be
disposed of as hazardous

waste.

To be used in a well-ventilated
area or under a fume hood. If
airborne dust or aerosols are
Respiratory Respirator likely to be generated, a
respirator with an appropriate
particulate filter (e.g., N95) is

necessary.

Shoes must fully cover the

feet; sandals or perforated
Feet Closed-toe Shoes ) )

shoes are not permitted in the

laboratory.

Operational Plan for Safe Handling

Adherence to a strict operational workflow is crucial for minimizing exposure and preventing
contamination.
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. Preparation:
Ensure all necessary PPE is readily available and in good condition.

Work in a designated area, preferably within a certified chemical fume hood, to minimize
inhalation exposure.

Have an emergency eyewash station and safety shower accessible.

Prepare all necessary equipment (e.g., spatulas, weighing paper, glassware) and label all
containers clearly.

. Weighing and Transferring:
Handle solid 2,4-Dihydroxybenzenepropanoic acid with care to avoid generating dust.
Use a clean, dry spatula for transferring the solid.
Weigh the compound on weighing paper or in a tared container within the fume hood.
After transferring, carefully fold the weighing paper and dispose of it as hazardous waste.
. In Case of a Spill:
Evacuate personnel from the immediate area.
Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For dry spills, carefully sweep or vacuum up the material, avoiding dust generation. Do not
use compressed air.

Place the spilled material and any contaminated cleaning supplies into a sealed, labeled
container for hazardous waste disposal.

Clean the spill area with soap and water.

. Emergency Exposure Procedures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash affected skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes. Seek medical attention if irritation
persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.
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Caption: Workflow for handling 2,4-Dihydroxybenzenepropanoic acid.

Disposal Plan
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All waste containing 2,4-Dihydroxybenzenepropanoic acid must be treated as hazardous
waste.

» Waste Containers: Use clearly labeled, sealed containers for all solid and liquid waste.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing paper, and paper towels, must also be disposed of as hazardous waste.

e Regulatory Compliance: Dispose of the waste in accordance with all local, regional, and
national environmental regulations. Contact a licensed professional waste disposal service.
Do not mix with other waste streams unless explicitly permitted by safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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